PKCα (C2-4) Inhibitor Peptide
Overview
Description
The C2 domain of conventional PKC isoforms mediates calcium-dependent translocation. Peptides from that region can block PKC translocation and inhibit function, both in cells and cell lysates. PKCα (C2-4) inhibitor peptide is a synthetic peptide that blocks PKC activity in HepG2 cells stimulated with calcium and pancreastatin when applied at 10 µM.
Scientific Research Applications
Peptide Modulators of PKC Activity : Peptides derived from the C2 domain of PKC, including PKCα, have been shown to modulate PKC activity. These peptides interfere with protein-protein interactions within PKC and between PKC and PKC-binding proteins, thus affecting its activity. They are used to identify the role of PKC in various physiological processes, including cardiac and brain ischemic damage, diabetes complications, pain reduction, and heart transplant protection (Brandman, Disatnik, Churchill, & Mochly‐Rosen, 2006).
Inhibition of PKC Translocation and Function : Certain peptides derived from the C2 region of PKCβ, similar in function to PKCα, have been found to inhibit the translocation and function of the enzyme in vivo. This is significant for understanding how PKC interacts with its receptor for activated C kinase (RACK), and has implications for regulating PKC activity in different physiological contexts (Ron, Luo, & Mochly‐Rosen, 1995).
Mechanisms of PKC Activation : Studies on PKCα have revealed important aspects of its activation mechanism. The C2 domain is crucial in targeting PKCα to the plasma membrane, where it interacts with specific lipids. This understanding is vital for unraveling the regulatory mechanisms of PKCα in cellular signaling pathways (Ziemba, Li, Landgraf, Knight, Voth, & Falke, 2014).
Therapeutic Applications : The identification of peptides that selectively regulate PKC isoenzymes has led to potential therapeutic applications. These peptides are useful as pharmacological tools and could serve as drugs for treating various diseases where PKC is implicated (Budas, Koyanagi, Churchill, & Mochly‐Rosen, 2007).
Isozyme-Selective Modulation : The development of isozyme-selective inhibitors and activators of PKC, including PKCα, has important implications in understanding the specific roles of different PKC isoenzymes in signal transduction and disease pathology. The availability of these selective modulators aids in the elucidation of distinct PKC isozyme functions (Hofmann, 1997).
properties
Molecular Formula |
C47H74N14O17 |
|---|---|
Molecular Weight |
1107.2 |
InChI |
InChI=1S/C47H74N14O16/c1-24(2)18-33(60-59-27(21-62)22-63)44(75)57-34(20-38(49)68)46(77)61-17-5-7-36(61)45(76)55-31(13-15-39(69)70)41(72)56-32(19-26-8-10-28(66)11-9-26)43(74)53-29(6-4-16-52-47(50)51)40(71)54-30(12-14-37(48)67)42(73)58-35(23-64)25(3)65 |
InChI Key |
XYGZNIKBSICVGI-FZSOQVDMSA-N |
SMILES |
O=C[C@H](CO)NN[C@@H](CC(C)C)C(N[C@@H](CC(N)=O)C(N1CCC[C@H]1C(N[C@@H](CCC(O)=O)C(N[C@H](C(N[C@@H](CCCNC(N)=N)C(N[C@@H](CCC(N)=O)C(N[C@]([C@@H](C)O)([H])C=O)=O)=O)=O)CC2=CC=C(O)C=C2)=O)=O)=O)=O |
synonyms |
Protein Kinase Cα (C2-4) Inhibitor Peptide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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